Cas no 1396814-38-2 (3-cyano-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzamide)

• Product Name: 3-cyano-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzamide
• CAS No: 1396814-38-2
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 5907790
• PubChem ID: 71786692
• Update Time: 2025-05-26

3-cyano-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]benzamide
• F6178-6481
• 1396814-38-2
• AKOS024535366
• 3-cyano-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide
• 3-cyano-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)benzamide
• VU0534501-1
• 3-cyano-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzamide

• Inchi： 1S/C19H19N3O3/c20-11-15-2-1-3-16(10-15)18(23)21-12-14-4-7-22(8-5-14)19(24)17-6-9-25-13-17/h1-3,6,9-10,13-14H,4-5,7-8,12H2,(H,21,23)
• InChI Key： FUFRLXMUUMAJHS-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(C2C=COC=2)=O)CC1)(=O)C1=CC=CC(C#N)=C1

Computed Properties

• Exact Mass: 337.14264148g/mol
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 86.3Ų

Additional information on 3-cyano-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzamide

Exploring the 3-cyano-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzamide (CAS No. 1396814-38-2): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-cyano-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzamide (CAS No. 1396814-38-2) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience in research papers, belongs to a class of piperidine derivatives, which are widely studied for their bioactive properties. The presence of both furan and benzamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and material science.

One of the key reasons behind the growing interest in 3-cyano-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzamide is its potential role in targeting specific biological pathways. Researchers have been investigating its interactions with enzymes and receptors, particularly in the context of neurodegenerative diseases and inflammatory conditions. The cyano group in the compound enhances its binding affinity, while the furan ring contributes to its metabolic stability, a critical factor in drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 1396814-38-2 involves multi-step reactions, including amide coupling and piperidine functionalization. These processes are often optimized for yield and purity, as impurities can significantly affect the compound's performance in biological assays. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis routes for such derivatives, aligning with the global push for sustainable practices.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are crucial for its practical applications. For instance, its moderate solubility in organic solvents makes it suitable for formulation in drug delivery systems. Additionally, its stability under physiological conditions is a topic of ongoing research, particularly for oral bioavailability studies.

In the context of current trends, 3-cyano-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzamide has been discussed in forums and publications focusing on precision medicine and personalized therapeutics. Its potential to modulate specific cellular targets aligns with the growing demand for tailored treatments. Moreover, the rise of AI-driven drug discovery has accelerated the screening of such compounds, with computational models predicting their interactions and efficacy.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of piperidine and benzamide may exhibit antiproliferative effects, though extensive clinical validation is still required. This has sparked discussions in scientific communities about its mechanism of action and synergy with existing therapies.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of CAS No. 1396814-38-2 is essential. Modifications to its core structure, such as replacing the furan with other heterocycles, could lead to enhanced bioactivity or reduced side effects. Such explorations are part of broader efforts to expand the chemical space for therapeutic candidates.

In summary, 3-cyano-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}benzamide represents a fascinating intersection of chemistry and biology. Its study not only advances fundamental knowledge but also holds promise for addressing unmet medical needs. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.